Cas no 1592-36-5 ([1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2))

• Product Name: [1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2)
• CAS No: 1592-36-5
• MF: C₁₂H₁₄Cl₂N₂O₂
• MW: 289.157761096954
• CID: 192242
• PubChem ID: 5284383
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3,3'-diol,4,4'-diamino-, hydrochloride (1:2)
• 2-amino-5-(4-amino-3-hydroxyphenyl)phenol,dihydrochloride
• SCHEMBL8646655
• 3,3'-Dihydroxybenzidine dihydrochloride
• 4,4'-Diamino-[1,1'-biphenyl]-3,3'-diol dihydrochloride
• 1592-36-5
• DTXSID2020476
• 3,3'-Dihydroxybenzidine.2HCl
• 4,4'-diaminobiphenyl-3,3'-diol dihydrochloride

• Inchi： 1S/C12H12N2O2.2ClH/c13-9-3-1-7(5-11(9)15)8-2-4-10(14)12(16)6-8;;/h1-6,15-16H,13-14H2;2*1H
• InChI Key： NSOANHVQCDKCHX-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC1=C(C=CC(=C1)C1C=CC(=C(C=1)O)N)N

Computed Properties

• Exact Mass: 288.04342
• Monoisotopic Mass: 288.043233
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 213
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.5

Experimental Properties

• Boiling Point: 440.7°C at 760 mmHg
• Flash Point: 220.3°C
• PSA: 92.5